Cas no 958669-59-5 ([1,2,4]TRIAZOLO[1,5-A]PYRAZINE, 5,6,7,8-TETRAHYDRO-2-PHENYL-)

[1,2,4]TRIAZOLO[1,5-A]PYRAZINE, 5,6,7,8-TETRAHYDRO-2-PHENYL- structure
958669-59-5 structure
Product Name:[1,2,4]TRIAZOLO[1,5-A]PYRAZINE, 5,6,7,8-TETRAHYDRO-2-PHENYL-
CAS No:958669-59-5
MF:C11H12N4
MW:200.2397813797
CID:1001739
PubChem ID:51650752
Update Time:2025-04-20

[1,2,4]TRIAZOLO[1,5-A]PYRAZINE, 5,6,7,8-TETRAHYDRO-2-PHENYL- Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]TRIAZOLO[1,5-A]PYRAZINE, 5,6,7,8-TETRAHYDRO-2-PHENYL-
    • 5,6,7,8-tetrahydro-2-phenyl-[1,2,4]Triazolo[1,5-a]pyrazine
    • FT-0740696
    • 2-phenyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine
    • 958669-59-5
    • [1,2,4]TRIAZOLO[1,5-A]PYRAZINE,5,6,7,8-TETRAHYDRO-2-PHENYL-
    • SCHEMBL15933521
    • DA-00170
    • Inchi: 1S/C11H12N4/c1-2-4-9(5-3-1)11-13-10-8-12-6-7-15(10)14-11/h1-5,12H,6-8H2
    • InChI Key: DHOATNFQIOPTRD-UHFFFAOYSA-N
    • SMILES: N12C(CNCC1)=NC(C1C=CC=CC=1)=N2

Computed Properties

  • Exact Mass: 200.106196400g/mol
  • Monoisotopic Mass: 200.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 42.7Ų

[1,2,4]TRIAZOLO[1,5-A]PYRAZINE, 5,6,7,8-TETRAHYDRO-2-PHENYL- Pricemore >>

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Alichem
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